Cas no 2228816-18-8 (tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate
• CAS No: 2228816-18-8
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5923097
• PubChem ID: 165624001
• Update Time: 2025-06-13

tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate
• tert-butyl N-[2-(1,2-dihydroxyethyl)-5-methoxyphenyl]carbamate
• 2228816-18-8
• EN300-1891302

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(18)15-11-7-9(19-4)5-6-10(11)12(17)8-16/h5-7,12,16-17H,8H2,1-4H3,(H,15,18)
• InChI Key： RVDVZPAVYDYFRS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(CO)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228816-18-8)

Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate, identified by the chemical compound code CAS No. 2228816-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and agrochemical formulations. The structural features of this molecule, particularly its tert-butyl substituent and the presence of both hydroxyethyl and methoxy groups on the aromatic ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical transformations. Its stability under various reaction conditions makes it an invaluable component in multi-step synthetic pathways. In contrast, the hydroxyethyl side chain introduces polar hydroxyl groups, enhancing the molecule's solubility in polar solvents and potentially influencing its interactions with biological targets. The methoxy group, on the other hand, acts as an electron-donating moiety, which can modulate the electronic properties of the aromatic ring and affect binding affinities in enzyme or receptor interactions.

This compound's relevance is further underscored by its potential applications in medicinal chemistry. Recent studies have highlighted the importance of carbamate derivatives in developing novel therapeutic agents due to their ability to interact with biological macromolecules through hydrogen bonding and other non-covalent interactions. The presence of multiple functional groups in Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate suggests that it may exhibit a range of pharmacological activities, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, carbamate-based compounds have been extensively studied for their roles as protease inhibitors, which are crucial in treating various diseases such as cancer and inflammation. The tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate structure may mimic or modulate the activity of these natural or synthetic inhibitors, offering a new avenue for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate with high precision. These computational studies have revealed that the hydroxyl groups and methoxy group can form critical hydrogen bonds with target proteins, while the aromatic ring provides additional van der Waals interactions. Such insights are invaluable for designing next-generation inhibitors with improved efficacy and selectivity.

The synthesis of this compound involves a series of well-established organic reactions, including esterification, nucleophilic substitution, and protection-deprotection strategies. The use of high-purity reagents and optimized reaction conditions is essential to ensure high yields and minimal side products. Given its complex structure, large-scale production may require specialized equipment and expertise in industrial organic synthesis.

In addition to its pharmaceutical potential, Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate may find applications in other areas such as material science and agrochemistry. For example, carbamate derivatives are known to exhibit herbicidal properties due to their ability to inhibit key enzymes involved in plant growth regulation. The structural features of this compound could be exploited to develop novel agrochemicals that are more effective and environmentally friendly.

The development of new synthetic methodologies for carbamates remains an active area of research. Recent innovations in catalytic systems have enabled more efficient and sustainable routes to these compounds. For instance, transition-metal-catalyzed reactions have been employed to introduce functional groups with high precision, reducing the need for harsh conditions or extensive purification steps.

The future prospects for Tert-butyl N-2-(1,2-dihydroxyethyl)-5-methoxyphenylcarbamate are promising, with ongoing research aimed at elucidating its biological activity and developing novel derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a significant role in addressing unmet medical needs.